Cas no 2171434-45-8 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid)
(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid
- EN300-1476217
- 2171434-45-8
- (3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-3-4-9-20(17-27(32)33)30-26(31)16-19(2)14-15-29-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,3-4,9,14-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t19?,20-/m1/s1
- InChI Key: YRIDIMVYHSNGPX-GFOWMXPYSA-N
- SMILES: O(C(NCCC(C)CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476217-0.05g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-0.1g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-0.25g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-0.5g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-1.0g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-2.5g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-5.0g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-10.0g |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1476217-50mg |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1476217-100mg |
(3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]heptanoic acid |
2171434-45-8 | 100mg |
$2963.0 | 2023-09-29 |
(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid
(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic Acid
The compound with CAS number 2171434-45-8, known as (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a heptanoic acid moiety. The Fmoc group is widely recognized in peptide synthesis as a protecting group for amino acids, making this compound particularly relevant in the synthesis of complex peptides and proteins.
Recent studies have highlighted the importance of chiral centers in organic molecules, especially in the context of drug discovery and development. The (3R) configuration of this compound suggests its potential role in enantioselective synthesis, where the stereochemistry of the molecule plays a critical role in its biological activity. Researchers have demonstrated that such compounds can serve as building blocks for constructing bioactive molecules with high enantioselectivity, which is crucial for developing effective pharmaceutical agents.
The presence of the Fmoc group in this compound underscores its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its stability under basic conditions and ease of removal under acidic conditions, making it an ideal protecting group for amino acids during peptide synthesis. This property has been leveraged in numerous studies to synthesize peptides with high sequence fidelity and purity, which are essential for downstream applications such as drug screening and therapeutic development.
In addition to its role in peptide synthesis, this compound has been explored for its potential in other areas of organic chemistry. For instance, researchers have investigated its use as a chiral auxiliary in asymmetric catalysis, where the chiral center at the 3-position can influence the stereochemical outcome of reactions. This has led to the development of novel catalytic systems that can selectively produce enantiopure products, which are highly valuable in the pharmaceutical industry.
The heptanoic acid moiety present in this compound adds another layer of functionality to its structure. This moiety can participate in various chemical reactions, such as esterification or amidation, enabling the construction of more complex molecular architectures. Recent advancements in click chemistry have also explored the use of such carboxylic acid groups as reactive handles for assembling larger molecules with precision and efficiency.
From an analytical standpoint, this compound presents unique challenges due to its complexity and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its structure and confirm its stereochemistry. These techniques have also been instrumental in studying its reactivity and stability under various reaction conditions.
In terms of industrial applications, this compound has found use in the synthesis of biologically active molecules, including antibiotics, anticancer agents, and vaccines. Its role as an intermediate in these syntheses highlights its importance in drug discovery pipelines. Furthermore, ongoing research into green chemistry practices has sought to optimize the synthesis and purification processes of this compound to minimize environmental impact while maintaining high yields and purity.
The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational approaches have complemented experimental studies by guiding synthetic strategies and predicting biological activity.
In summary, (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid is a versatile compound with significant implications across multiple domains of chemical research and application. Its unique structure, featuring a chiral center and an Fmoc group, positions it as an invaluable tool in peptide synthesis, asymmetric catalysis, and drug discovery. As research continues to uncover new applications and optimize synthetic methods for this compound, it remains at the forefront of advancements in organic chemistry and biotechnology.
2171434-45-8 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)